Cas no 1226429-72-6 (ethyl 4-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamido)piperidine-1-carboxylate)

• Product Name: ethyl 4-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamido)piperidine-1-carboxylate
• CAS No: 1226429-72-6
• MF: C₁₇H₂₂N₆O₃S
• MW: 390.459981441498
• CID: 5844198
• PubChem ID: 49677914
• Update Time: 2025-06-26

ethyl 4-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamido)piperidine-1-carboxylate
• ethyl 4-[[2-[2-(pyrimidin-2-ylamino)-1,3-thiazol-4-yl]acetyl]amino]piperidine-1-carboxylate
• 1226429-72-6
• VU0528737-1
• AKOS024528149
• ethyl 4-(2-{2-[(pyrimidin-2-yl)amino]-1,3-thiazol-4-yl}acetamido)piperidine-1-carboxylate
• F5949-0185
• ethyl 4-(2-(2-(pyrimidin-2-ylamino)thiazol-4-yl)acetamido)piperidine-1-carboxylate

• Inchi： 1S/C17H22N6O3S/c1-2-26-17(25)23-8-4-12(5-9-23)20-14(24)10-13-11-27-16(21-13)22-15-18-6-3-7-19-15/h3,6-7,11-12H,2,4-5,8-10H2,1H3,(H,20,24)(H,18,19,21,22)
• InChI Key： RUKUENZPWYERSB-UHFFFAOYSA-N
• SMILES： S1C(NC2N=CC=CN=2)=NC(=C1)CC(NC1CCN(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 390.14740976g/mol
• Monoisotopic Mass: 390.14740976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 138Ų

Additional information on ethyl 4-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamido)piperidine-1-carboxylate

Introduction to Ethyl 4-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamido)piperidine-1-carboxylate (CAS No: 1226429-72-6)

Ethyl 4-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamido)piperidine-1-carboxylate (CAS No: 1226429-72-6) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for various therapeutic applications.

The molecular backbone of Ethyl 4-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamido)piperidine-1-carboxylate incorporates several key pharmacological motifs. The presence of a pyrimidin-2-yl group suggests potential interactions with nucleic acid structures, which is a common feature in many antiviral and anticancer agents. Additionally, the 1,3-thiazole ring is well-documented for its biological activity, often found in compounds with antimicrobial and anti-inflammatory properties.

The compound's structure also features an amide linkage and a piperidine moiety, which are frequently incorporated into drug molecules to enhance solubility and bioavailability. The amide group can participate in hydrogen bonding, a critical interaction for many drug-receptor binding events. The piperidine ring, on the other hand, is known for its ability to modulate central nervous system activity, making it relevant for neuropharmacological applications.

In recent years, there has been a surge in research aimed at developing novel therapeutic agents with enhanced efficacy and reduced side effects. Ethyl 4-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamido)piperidine-1-carboxylate has emerged as a compound of interest due to its multifaceted pharmacological profile. Studies have begun to explore its potential in various disease models, with particular focus on its interactions with enzymes and receptors involved in metabolic disorders.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes implicated in inflammation and oxidative stress. The pyrimidin-2-yl and 1,3-thiazole moieties are particularly noteworthy for their ability to modulate inflammatory pathways. Preclinical studies have demonstrated that derivatives of these heterocyclic structures can interfere with the activity of enzymes such as COX and LOX, which are central mediators of inflammation.

The amide functional group within Ethyl 4-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}acetamido)piperidine-1-carboxylate also plays a crucial role in its pharmacological behavior. Amides are known to be versatile pharmacophores that can engage in multiple types of interactions with biological targets. This versatility makes them ideal candidates for designing molecules with tailored biological activities. In particular, the amide group has been shown to enhance binding affinity and selectivity when incorporated into drug candidates.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with unprecedented accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists have been able to identify key interactions between Ethyl 4-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-y}]acetamido)piperidine-l-carboxy late and its target proteins. These studies have provided valuable insights into how the compound's structure can be optimized for improved therapeutic efficacy.

The piperidine ring in Ethyl 4-(2-{pyrimidin - 2 - yl}amino-1,3-thiazol - 4 - yl})acetamido)piperidine-l-carboxy late is particularly interesting from a pharmacological standpoint. Piperidine derivatives are known for their ability to cross the blood-brain barrier, making them suitable for treating central nervous system disorders. Moreover, the piperidine scaffold has been widely used in the development of antipsychotic and antidepressant drugs due to its ability to modulate neurotransmitter systems.

In conclusion, Ethyl 4-(2-(pyrimidin - 2 - yl)amino-1,3-thiazol - 4 - yl})acetamido)piperidine-l-carboxy late represents a significant advancement in pharmaceutical chemistry. Its unique structural features and multifaceted pharmacological properties make it a promising candidate for further development. As research continues to uncover new therapeutic applications for this compound, it is likely that we will see more derivatives entering clinical trials in the near future.